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Compound of Interest

Compound Name: 4,4-Di-tert-butylbiphenyl

Cat. No.: B15328126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of

4,4'-Di-tert-butylbiphenyl. The information is compiled from experimental data and established

scientific literature, offering a core reference for researchers and professionals in drug

development and materials science. This document presents quantitative data in structured

tables, details the experimental methodologies for key thermochemical measurements, and

provides a visual representation of the experimental workflow.

Core Thermochemical Data
The following tables summarize the key thermochemical and physical properties of 4,4'-Di-tert-

butylbiphenyl.

Property Value Reference

Molecular Formula C₂₀H₂₆ [1]

Molecular Weight 266.42 g/mol [1]

CAS Registry Number 1625-91-8 [2]

Melting Point 126-130 °C (399.15-403.15 K) [1]

Boiling Point
190-192 °C at 13 mmHg

(463.15-465.15 K)
[1]
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Thermodynamic

Property
Value (kJ/mol) Method Reference

Standard Molar

Enthalpy of Formation

(condensed state)

Data not found

Static-Bomb

Combustion

Calorimetry

[3]

Standard Molar

Enthalpy of Formation

(gaseous state)

Data not found

Derived from

condensed state and

phase change

enthalpies

[3]

Enthalpy of Fusion 28.5 ± 0.4
Differential Scanning

Calorimetry (DSC)
[2]

Enthalpy of

Sublimation
108.6 ± 0.5 Gas Saturation [3]

106.8 ± 3.2
Calvet

Microcalorimetry
[3]

Enthalpy of

Vaporization
Data not found - [3]

Heat Capacity (Cp) See reference
Low-Temperature

Adiabatic Calorimetry
[3]

Note: Specific numerical values for the standard molar enthalpies of formation and vaporization

were not explicitly found in the provided search results, though the methods for their

determination were cited.

Experimental Protocols
The determination of the thermochemical properties of 4,4'-Di-tert-butylbiphenyl involves

several key experimental techniques. The following sections provide detailed methodologies for

these experiments.

Synthesis and Purification of 4,4'-Di-tert-butylbiphenyl
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A common method for the synthesis of 4,4'-Di-tert-butylbiphenyl is the Friedel-Crafts alkylation

of biphenyl.[4]

Materials:

Biphenyl

tert-Butyl chloride

Aluminum chloride (catalyst)

Dichloromethane (solvent)

Ethanol (for recrystallization)

Procedure:

In a round-bottomed flask, dissolve biphenyl in dichloromethane.

Add tert-butyl chloride to the solution.

Carefully add aluminum chloride in portions while stirring.

The mixture is then refluxed to allow the reaction to proceed.

After the reaction is complete, the mixture is cooled and washed with water and a mild base

to remove the catalyst.

The organic layer is separated, and the solvent is removed by evaporation to yield the crude

product.

Purification of the crude 4,4'-Di-tert-butylbiphenyl is achieved by recrystallization from a

suitable solvent, such as ethanol, to obtain a pure crystalline solid.[4] The purity of the final

product is crucial for accurate thermochemical measurements.

Static-Bomb Combustion Calorimetry
This technique is used to determine the standard massic energy of combustion, from which the

standard enthalpy of formation can be derived.[3]
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Apparatus:

Static-bomb calorimeter

Oxygen source

Pellet press

Ignition system

High-precision thermometer

Procedure:

A precisely weighed pellet of 4,4'-Di-tert-butylbiphenyl (typically around 1 gram) is placed in

the sample holder of the bomb.

A fuse wire is attached to the ignition posts, with the wire in contact with the sample.

A small, known amount of water is added to the bomb to ensure that the water formed during

combustion is in its liquid state.

The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

The pressurized bomb is placed in a known volume of water in the calorimeter.

The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water surrounding the bomb is recorded at regular intervals until a

maximum temperature is reached and the system begins to cool.

The heat of combustion is calculated from the temperature rise, taking into account the heat

capacity of the calorimeter system, which is determined by calibrating with a standard

substance like benzoic acid.

Calvet Microcalorimetry
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Calvet microcalorimetry is employed to measure the enthalpies of sublimation and vaporization.

[3]

Apparatus:

Calvet microcalorimeter

Vacuum system

Sample dropping mechanism

Procedure:

A small, precisely weighed sample of 4,4'-Di-tert-butylbiphenyl (a few milligrams) is placed in

a sample cell.

The sample cell is introduced into the calorimeter, which is maintained at a constant

temperature.

For sublimation measurements, the sample is dropped into the heated calorimetric cell, and

the heat required to raise its temperature from ambient to the calorimeter temperature is

measured.

The cell is then evacuated, and the heat absorbed during the isothermal sublimation of the

sample is measured.[5]

The enthalpy of sublimation is determined from the heat absorbed and the mass of the

sample that sublimed.

Differential Scanning Calorimetry (DSC)
DSC is used to determine the temperatures and enthalpies of phase transitions, such as

melting (fusion) and solid-solid transitions.[3]

Apparatus:

Differential Scanning Calorimeter
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Sample pans (typically aluminum)

Inert gas supply (e.g., nitrogen)

Procedure:

A small, weighed sample of 4,4'-Di-tert-butylbiphenyl (typically 1-5 mg) is hermetically sealed

in a sample pan.

An empty, sealed pan is used as a reference.

The sample and reference pans are placed in the DSC furnace.

The furnace is heated at a constant rate (e.g., 10 °C/min) under an inert atmosphere.

The DSC instrument measures the difference in heat flow required to maintain the sample

and reference at the same temperature.

Phase transitions appear as endothermic (melting) or exothermic (crystallization) peaks in

the DSC thermogram.

The temperature of the phase transition is determined from the onset or peak of the

transition.

The enthalpy of the transition (e.g., enthalpy of fusion) is calculated by integrating the area of

the corresponding peak.

Low-Temperature Adiabatic Calorimetry
This technique is used to measure the heat capacity (Cp) of a substance as a function of

temperature, typically from near absolute zero to room temperature or higher.[3]

Apparatus:

Adiabatic calorimeter with a cryostat

Heater for the sample vessel

Precision thermometers
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Procedure:

A known mass of 4,4'-Di-tert-butylbiphenyl is sealed in a sample vessel within the

calorimeter.

The calorimeter is cooled to a very low temperature (e.g., near liquid helium temperature).

A series of precise energy inputs are supplied to the sample vessel through a heater,

causing a small increase in temperature.

The system is then allowed to reach thermal equilibrium after each energy input.

The heat capacity is calculated from the amount of energy supplied and the resulting

temperature rise.

This process is repeated over the desired temperature range to obtain the heat capacity as a

function of temperature.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the thermochemical characterization of

a solid organic compound like 4,4'-Di-tert-butylbiphenyl.
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Thermochemical characterization workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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